Cas no 1859109-99-1 (N-[3-(benzyloxy)propyl]thietan-3-amine)

• Product Name: N-[3-(benzyloxy)propyl]thietan-3-amine
• CAS No: 1859109-99-1
• MF: C₁₃H₁₉NOS
• MW: 237.361062288284
• CID: 5103902
• Update Time: 2026-03-03

N-[3-(benzyloxy)propyl]thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-(benzyloxy)propyl)thietan-3-amine
• N-[3-(benzyloxy)propyl]thietan-3-amine

• Inchi： 1S/C13H19NOS/c1-2-5-12(6-3-1)9-15-8-4-7-14-13-10-16-11-13/h1-3,5-6,13-14H,4,7-11H2
• InChI Key： ZCLZYJUVUYGJLT-UHFFFAOYSA-N
• SMILES： S1CC(NCCCOCC2=CC=CC=C2)C1

Additional information on N-[3-(benzyloxy)propyl]thietan-3-amine

Professional Introduction to N-[3-(benzyloxy)propyl]thietan-3-amine (CAS No. 1859109-99-1)

N-[3-(benzyloxy)propyl]thietan-3-amine, identified by the CAS number 1859109-99-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thietane class of heterocyclic molecules, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of N-[3-(benzyloxy)propyl]thietan-3-amine, particularly the presence of a benzyloxy group and an amine functional moiety, make it a versatile intermediate in the synthesis of more complex pharmacophores.

The benzyloxy group is a key structural element that contributes to the compound's solubility and stability, making it suitable for various chemical transformations. Additionally, the thietane ring itself is a sulfur-containing heterocycle that has been extensively studied for its role in modulating biological pathways. Recent advancements in medicinal chemistry have highlighted the thietane scaffold as a promising candidate for developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In recent years, researchers have been exploring the pharmacological potential of N-[3-(benzyloxy)propyl]thietan-3-amine as a lead compound for drug discovery. The amine functional group at the 3-position of the thietane ring provides a reactive site for further derivatization, enabling the synthesis of analogs with tailored biological properties. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors, suggesting its utility in developing treatments for conditions such as pain and neurodegeneration.

The synthesis of N-[3-(benzyloxy)propyl]thietan-3-amine involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The use of high-purity starting materials and controlled reaction conditions is essential to ensure high yield and minimal byproduct formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these transformations.

The biological evaluation of N-[3-(benzyloxy)propyl]thietan-3-amine has revealed several interesting properties. In vitro studies have shown that this compound interacts with specific targets involved in cellular signaling pathways, leading to modulatory effects on physiological processes. For instance, it has been observed to inhibit the activity of certain kinases, which are key enzymes in regulating cell growth and differentiation. These findings have prompted further investigation into its potential as a therapeutic agent.

The pharmaceutical industry has shown considerable interest in thietane derivatives due to their structural diversity and biological activity. N-[3-(benzyloxy)propyl]thietan-3-amine serves as a valuable building block for creating novel drug candidates. By modifying its chemical structure, researchers can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. This flexibility makes it an attractive scaffold for developing next-generation pharmaceuticals.

The role of computational chemistry in the study of N-[3-(benzyloxy)propyl]thietan-3-amine cannot be overstated. Molecular modeling techniques have been used to predict binding interactions between this compound and its target proteins. These simulations provide insights into the molecular mechanisms underlying its biological effects and help guide the design of more potent derivatives. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

In conclusion, N-[3-(benzyloxy)propyl]thietan-3-amine (CAS No. 1859109-99-1) is a structurally unique and biologically active compound with significant potential in pharmaceutical research. Its synthesis involves sophisticated organic chemistry techniques, while its biological evaluation has uncovered promising therapeutic applications. As research in this field continues to evolve, this compound is expected to play a crucial role in the development of innovative treatments for various diseases.